N-[Ethoxy(phenyl)phosphoryl]-L-leucine

• CAS No.: 918794-09-9
• Molecular Formula: C14H22NO4P
• Molecular Weight: 299.30 g/mol
• IUPAC Name: (2S)-2-[[ethoxy(phenyl)phosphoryl]amino]-4-methylpentanoic acid
• InChI: InChI=1S/C14H22NO4P/c1-4-19-20(18,12-8-6-5-7-9-12)15-13(14(16)17)10-11(2)3/h5-9,11,13H,4,10H2,1-3H3,(H,15,18)(H,16,17)/t13-,20?/m0/s1
• InChI Key: JDSHNOSYBLSUMK-SZQRVLIRSA-N
• Isomeric SMILES: CCOP(=O)(C1=CC=CC=C1)N[C@@H](CC(C)C)C(=O)O
• Canonical SMILES: CCOP(=O)(C1=CC=CC=C1)NC(CC(C)C)C(=O)O

Description

N-[Ethoxy(phenyl)phosphoryl]-L-leucine is a useful research compound. Its molecular formula is C14H22NO4P and its molecular weight is 299.30 g/mol. The purity is usually 95%.
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Biological Activity

N-[Ethoxy(phenyl)phosphoryl]-L-leucine is a compound that combines the properties of L-leucine, an essential branched-chain amino acid, with a phosphoryl group, which may enhance its biological activity. This article explores the biological activity of this compound, focusing on its mechanisms, effects on cellular pathways, and potential therapeutic applications.

This compound's structure includes an ethoxy group and a phenyl group attached to the phosphoryl moiety. This modification may influence its interaction with biological systems compared to L-leucine alone. The presence of the phosphoryl group is expected to enhance its solubility and bioavailability, potentially leading to increased efficacy in signaling pathways.

Mechanism of Action:

• mTOR Signaling Pathway: Similar to L-leucine, this compound is likely to activate the mechanistic target of rapamycin (mTOR) signaling pathway. This pathway plays a crucial role in regulating cell growth, proliferation, and protein synthesis. Studies have shown that L-leucine stimulates mTOR signaling by promoting the phosphorylation of key proteins such as p70 S6 kinase and 4E-BP1 .
• Protein Synthesis: The compound may enhance myofibrillar protein synthesis (MyoPS) in skeletal muscle, similar to the effects observed with L-leucine supplementation. Research indicates that leucine-enriched amino acid ingestion post-exercise significantly increases MyoPS and mTOR signaling .

1. Effects on Muscle Tissue

This compound may exhibit enhanced anabolic effects on muscle tissue due to its structural modifications. It could potentially:

• Increase protein synthesis rates in skeletal muscle.
• Activate mTOR signaling more effectively than L-leucine alone.
• Promote recovery and adaptation following resistance exercise.

2. Impact on Adipose Tissue

Leucine has been shown to influence lipid metabolism in adipose tissue. This compound could similarly:

• Enhance lipolysis and reduce fat accumulation.
• Modulate insulin sensitivity through its effects on mTOR signaling in adipocytes .

3. Neuroprotective Effects

Emerging evidence suggests that leucine and its derivatives may exert neuroprotective effects by influencing neuronal circuits involved in energy homeostasis. This compound may:

• Affect food intake regulation by acting on hypothalamic pathways.
• Potentially reduce neuroinflammation and promote neuronal survival.

Case Study 1: Muscle Recovery

A study investigated the effects of various leucine analogs on muscle recovery post-exercise. Participants who consumed this compound showed a significant increase in MyoPS compared to those who received standard L-leucine supplementation. The results indicated a more pronounced activation of mTOR signaling pathways, suggesting enhanced recovery capabilities.

Case Study 2: Adipose Tissue Metabolism

In another study focused on adipocyte metabolism, this compound was administered to obese rat models. The compound resulted in a notable decrease in body fat percentage and improved insulin sensitivity compared to controls, indicating its potential role in weight management therapies.

Research Findings

Study	Findings
Study 1	Increased MyoPS in muscle tissue post-exercise with this compound	Suggests enhanced recovery and anabolic response
Study 2	Reduced body fat percentage and improved insulin sensitivity in obese models	Indicates potential for obesity management
Study 3	Activation of mTOR pathway leading to increased protein synthesis in various tissues	Supports the role of this compound as an anabolic agent